Cas no 743457-03-6 (8a-Nitromethyl-1,3-diphenyltetrahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione)

• Product Name: 8a-Nitromethyl-1,3-diphenyltetrahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione
• CAS No: 743457-03-6
• MF: C₁₉H₁₈N₄O₄
• MW: 366.370624065399
• CID: 6552705
• PubChem ID: 3289577
• Update Time: 2024-01-06

8a-Nitromethyl-1,3-diphenyltetrahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Z56970163
• 8a-nitromethyl-1,3-diphenyltetrahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione
• EN300-26606518
• SR-01000050671
• 8a-(nitromethyl)-1,3-diphenyl-octahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione
• 743457-03-6
• SR-01000050671-1
• 8a-Nitromethyl-1,3-diphenyltetrahydropyrrolo[1,2-a][1,3,5]triazine-2,4-dione

• Inchi： 1S/C19H18N4O4/c24-17-20-13-7-12-19(20,14-21(26)27)23(16-10-5-2-6-11-16)18(25)22(17)15-8-3-1-4-9-15/h1-6,8-11H,7,12-14H2
• InChI Key： DSIREJZCGFYRQC-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(N(C2C=CC=CC=2)C2(C[N+](=O)[O-])CCCN21)=O

Computed Properties

• Exact Mass: 366.13280507g/mol
• Monoisotopic Mass: 366.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines